4-[2-(1,3-benzothiazol-2-yl)-2-cyanovinyl]benzoic acid

• IUPAC Name: 4-[(E)-2-(1,3-benzothiazol-2-yl)-2-cyanoethenyl]benzoic acid
• InChI: InChI=1S/C17H10N2O2S/c18-10-13(9-11-5-7-12(8-6-11)17(20)21)16-19-14-3-1-2-4-15(14)22-16/h1-9H,(H,20,21)/b13-9+
• InChI Key: AFFGSYWRKXGGAO-UKTHLTGXSA-N
• Canonical SMILES: C1=CC=C2C(=C1)N=C(S2)C(=CC3=CC=C(C=C3)C(=O)O)C#N
• Isomeric SMILES: C1=CC=C2C(=C1)N=C(S2)/C(=C/C3=CC=C(C=C3)C(=O)O)/C#N
• Molecular Formula: C17H10N2O2S
• Molecular Weight: 306.3 g/mol

Description

4-[2-(1,3-benzothiazol-2-yl)-2-cyanovinyl]benzoic acid, also known as BZ-423, is a small molecule that has been extensively studied for its potential therapeutic applications. It was first discovered as a potent inhibitor of apoptosis in cancer cells, but subsequent research has revealed its potential for treating a range of other diseases as well. In

Scientific Research Applications

4-[2-(1,3-benzothiazol-2-yl)-2-cyanovinyl]benzoic acid has been extensively studied for its potential therapeutic applications. It was first discovered as a potent inhibitor of apoptosis in cancer cells, but subsequent research has revealed its potential for treating a range of other diseases as well. For example, this compound has been shown to have anti-inflammatory effects in animal models of arthritis, and it has also been investigated as a potential treatment for autoimmune diseases such as multiple sclerosis.

Mechanism of Action

4-[2-(1,3-benzothiazol-2-yl)-2-cyanovinyl]benzoic acid works by targeting a protein called mitochondrial benzodiazepine receptor (mBDZR). This protein is involved in regulating the function of mitochondria, which are the energy-producing organelles within cells. This compound binds to mBDZR and inhibits its activity, which in turn leads to a decrease in the production of reactive oxygen species (ROS) and an increase in the production of ATP. This has been shown to have a range of beneficial effects, including the inhibition of apoptosis in cancer cells and the reduction of inflammation in animal models of arthritis.
Biochemical and Physiological Effects:
This compound has been shown to have a range of biochemical and physiological effects. In addition to its anti-inflammatory and anti-apoptotic effects, it has also been shown to have neuroprotective effects in animal models of Parkinson's disease and stroke. This compound has also been investigated as a potential treatment for metabolic disorders such as diabetes, as it has been shown to improve insulin sensitivity in animal models.

Advantages and Limitations for Lab Experiments

One of the main advantages of 4-[2-(1,3-benzothiazol-2-yl)-2-cyanovinyl]benzoic acid is its specificity for mBDZR, which makes it a useful tool for studying the role of this protein in cellular processes. However, one limitation of this compound is its relatively low solubility in aqueous solutions, which can make it difficult to administer in vivo. Additionally, further research is needed to fully understand the potential side effects of this compound, particularly with regard to long-term use.

Future Directions

There are a number of potential future directions for research on 4-[2-(1,3-benzothiazol-2-yl)-2-cyanovinyl]benzoic acid. One area of interest is its potential as a treatment for neurodegenerative diseases such as Alzheimer's and Parkinson's. Additionally, further research is needed to fully understand the mechanisms underlying its anti-inflammatory effects, as well as its potential for treating autoimmune diseases. Finally, there is also interest in developing more potent and selective analogs of this compound that could be used as therapeutic agents.

Synthesis Methods

4-[2-(1,3-benzothiazol-2-yl)-2-cyanovinyl]benzoic acid can be synthesized using a multi-step process that involves the reaction of 2-aminobenzothiazole with various other reagents. One common method involves the reaction of 2-aminobenzothiazole with ethyl cyanoacetate in the presence of sodium ethoxide to form 2-(1,3-benzothiazol-2-yl)-2-cyanovinyl)acetic acid ethyl ester. This intermediate is then reacted with 4-hydroxybenzoic acid in the presence of sulfuric acid to form this compound.